8-(Sec-butylthio)-7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
8-(Sec-butylthio)-7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
Brand Name:
Vulcanchem
CAS No.:
331675-37-7
VCID:
VC0415281
InChI:
InChI=1S/C19H23ClN4O4S/c1-4-11(2)29-19-21-16-15(17(26)22-18(27)23(16)3)24(19)9-13(25)10-28-14-7-5-12(20)6-8-14/h5-8,11,13,25H,4,9-10H2,1-3H3,(H,22,26,27)
SMILES:
CCC(C)SC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C
Molecular Formula:
C19H23ClN4O4S
Molecular Weight:
438.9g/mol
8-(Sec-butylthio)-7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
CAS No.: 331675-37-7
Main Products
VCID: VC0415281
Molecular Formula: C19H23ClN4O4S
Molecular Weight: 438.9g/mol
| CAS No. | 331675-37-7 |
|---|---|
| Product Name | 8-(Sec-butylthio)-7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione |
| Molecular Formula | C19H23ClN4O4S |
| Molecular Weight | 438.9g/mol |
| IUPAC Name | 8-butan-2-ylsulfanyl-7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C19H23ClN4O4S/c1-4-11(2)29-19-21-16-15(17(26)22-18(27)23(16)3)24(19)9-13(25)10-28-14-7-5-12(20)6-8-14/h5-8,11,13,25H,4,9-10H2,1-3H3,(H,22,26,27) |
| Standard InChIKey | IBBXUMWEWWIKAS-UHFFFAOYSA-N |
| SMILES | CCC(C)SC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C |
| Canonical SMILES | CCC(C)SC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C |
| PubChem Compound | 3107961 |
| Last Modified | Nov 11 2021 |
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